Cas no 946681-91-0 (C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine)
C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine is a specialized organic compound featuring a cyclopentyl-methylamine core substituted with a 2-methyl-piperidin-1-yl moiety. This structure confers unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclopentyl backbone enhances conformational stability, while the piperidine ring introduces basicity and potential bioactivity. The compound is particularly useful in the development of novel pharmacophores due to its ability to modulate receptor interactions. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in medicinal chemistry, it offers a versatile scaffold for further functionalization.
946681-91-0 structure
Product Name:C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine
CAS No:946681-91-0
MF:C12H24N2
MW:196.332363128662
CID:1076957
PubChem ID:24711835
Update Time:2025-06-07
C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine Chemical and Physical Properties
Names and Identifiers
-
- C-[1-(2-Methyl-piperidin-1-yl)-cyclopentyl]-methylamine
- [1-(2-methylpiperidin-1-yl)cyclopentyl]methanamine
- AKOS000195472
- BB 0237105
- 946681-91-0
- 1-[1-(2-METHYLPIPERIDIN-1-YL)CYCLOPENTYL]METHANAMINE
- C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine
-
- MDL: MFCD08688355
- Inchi: 1S/C12H24N2/c1-11-6-2-5-9-14(11)12(10-13)7-3-4-8-12/h11H,2-10,13H2,1H3
- InChI Key: ZVSMNJRHMJYPIX-UHFFFAOYSA-N
- SMILES: N1(CCCCC1C)C1(CN)CCCC1
Computed Properties
- Exact Mass: 196.193948774g/mol
- Monoisotopic Mass: 196.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 241.4±8.0 °C at 760 mmHg
- Flash Point: 98.2±13.6 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021663-500mg |
C-[1-(2-Methyl-piperidin-1-yl)-cyclopentyl]-methylamine |
946681-91-0 | 500mg |
3332.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021663-500mg |
C-[1-(2-Methyl-piperidin-1-yl)-cyclopentyl]-methylamine |
946681-91-0 | 500mg |
3332CNY | 2021-05-07 | ||
| TRC | M726108-5mg |
C-[1-(2-Methyl-piperidin-1-yl)-cyclopentyl]-methylamine |
946681-91-0 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M726108-10mg |
C-[1-(2-Methyl-piperidin-1-yl)-cyclopentyl]-methylamine |
946681-91-0 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M726108-50mg |
C-[1-(2-Methyl-piperidin-1-yl)-cyclopentyl]-methylamine |
946681-91-0 | 50mg |
$ 115.00 | 2022-06-03 |
C-1-(2-Methyl-piperidin-1-yl)-cyclopentyl-methylamine Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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